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Compound Name: Ethoprophos

Cat. No.: B1671620 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethoprophos is a non-systemic organophosphate insecticide and nematicide effective against

a broad spectrum of soil-dwelling pests. The efficacy and environmental fate of Ethoprophos
are intrinsically linked to its physicochemical properties. A thorough understanding of these

characteristics is paramount for the development of novel formulations that can enhance its

biological activity, improve user safety, and minimize environmental impact. This technical

guide provides an in-depth overview of the core physicochemical properties of Ethoprophos
and their implications for the design of advanced agricultural formulations.

Core Physicochemical Properties of Ethoprophos
The development of effective and stable formulations of Ethoprophos is fundamentally guided

by its inherent physical and chemical characteristics. These properties influence its solubility in

various solvents, its stability under different environmental conditions, and its interaction with

formulation excipients.

Data Presentation
A summary of the key physicochemical properties of Ethoprophos is presented in the tables

below for easy reference and comparison.

Table 1: General and Physical Properties of Ethoprophos
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Property Value References

Chemical Name
O-Ethyl S,S-dipropyl

phosphorodithioate
[1]

CAS Number 13194-48-4 [2][3]

Molecular Formula C₈H₁₉O₂PS₂ [3][4]

Molecular Weight 242.3 g/mol [4][5]

Physical State Pale yellow liquid [5][6]

Melting Point < -70 °C [1][4]

Boiling Point 86-91 °C at 0.2 mmHg [2][5]

Density 1.069 - 1.094 g/mL at 20°C [4][5]

Vapor Pressure 0.00035 - 0.05 Pa at 20-25 °C [5]

Table 2: Solubility and Partitioning Behavior of Ethoprophos

Property Value References

Water Solubility 750 mg/L at 20-25 °C [5]

Solubility in Organic Solvents

Readily soluble in acetone,

ethanol, xylene, 1,2-

dichloroethane, diethyl ether,

ethyl acetate, petroleum spirit,

cyclohexane (>300 g/kg at 20

°C)

[5]

Octanol-Water Partition

Coefficient (Log Kₒw)
2.99 [7]

pKa Not applicable (non-ionizable) [6]

Experimental Protocols for Determining
Physicochemical Properties
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Accurate determination of the physicochemical properties of Ethoprophos is crucial for

formulation development. Standardized methodologies, such as those provided by the

Organisation for Economic Co-operation and Development (OECD), ensure data quality and

comparability.

Workflow for Physicochemical Property Determination
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Caption: General workflow for determining the physicochemical properties of Ethoprophos
and its application in formulation design.

Detailed Methodologies
1. Water Solubility (OECD Guideline 105)

Principle: The column elution method or the flask method is used to determine the saturation

concentration of Ethoprophos in water at a given temperature.

Experimental Protocol (Flask Method):

An excess amount of Ethoprophos is added to a known volume of distilled water in a

flask.

The flask is agitated at a constant temperature (e.g., 20 °C) for a sufficient time to reach

equilibrium (typically 24-48 hours).

The solution is centrifuged or filtered to remove undissolved Ethoprophos.

The concentration of Ethoprophos in the clear aqueous phase is determined by a

suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or

Gas Chromatography (GC).

2. Vapor Pressure (OECD Guideline 104)

Principle: The vapor pressure of Ethoprophos can be determined using methods like the

Knudsen effusion technique, which measures the rate of mass loss of the substance effusing

through a small orifice into a vacuum.

Experimental Protocol (Knudsen Effusion):

A small, known quantity of Ethoprophos is placed in a Knudsen cell, which has a small

orifice of known area.

The cell is placed in a vacuum chamber and heated to a constant, precise temperature.
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The rate of mass loss from the cell due to effusion is measured over time using a

microbalance.

The vapor pressure is calculated from the rate of mass loss, the area of the orifice, the

temperature, and the molecular weight of Ethoprophos.

3. Octanol-Water Partition Coefficient (Log Kₒw) (OECD Guideline 107/117)

Principle: The shake-flask method (OECD 107) or HPLC method (OECD 117) is used to

determine the ratio of the concentration of Ethoprophos in n-octanol to its concentration in

water at equilibrium.

Experimental Protocol (Shake-Flask Method):

A solution of Ethoprophos in either water or n-octanol is prepared.

This solution is mixed with the other immiscible solvent (n-octanol or water, respectively) in

a separatory funnel.

The funnel is shaken vigorously for a set period to allow for partitioning and then left to

stand for the phases to separate.

The concentration of Ethoprophos in both the aqueous and n-octanol phases is

determined analytically.

The Log Kₒw is calculated as the logarithm of the ratio of the concentration in n-octanol to

the concentration in water.

Influence of Physicochemical Properties on Novel
Formulation Design
The physicochemical properties of Ethoprophos are critical determinants in the selection and

optimization of formulation types.

Signaling Pathway for Formulation Selection
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Caption: Relationship between key physicochemical properties of Ethoprophos and the

selection of suitable novel formulation strategies.

1. Emulsifiable Concentrates (ECs)

Ethoprophos's high solubility in a wide range of organic solvents makes it an ideal candidate

for emulsifiable concentrate (EC) formulations.[5] The key to a stable EC is the selection of an

appropriate solvent system that can dissolve a high concentration of the active ingredient and a

robust emulsifier package that allows the concentrate to form a stable emulsion upon dilution

with water.[8][9] The challenge lies in preventing crystallization of the active ingredient at low

temperatures or upon dilution, which requires careful selection of co-solvents and emulsifiers.

[8]

2. Granular Formulations (GFs)

Given its moderate vapor pressure, formulating Ethoprophos as a granular product can help

to reduce operator exposure and minimize volatilization losses from the soil surface.[2] The

choice of the granular carrier (e.g., clay, silica, or biodegradable polymers) is critical. The

carrier's porosity and surface chemistry will influence the loading of Ethoprophos and its

subsequent release rate into the soil.

3. Controlled-Release Formulations (CRFs)
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The octanol-water partition coefficient (Log Kₒw) of approximately 3 suggests that

Ethoprophos has a moderate affinity for organic matter in the soil.[7] This property is

advantageous for the development of controlled-release formulations. By incorporating

Ethoprophos into a polymer matrix or through microencapsulation, its release into the soil can

be prolonged.[10] This approach can improve its efficacy against target pests over a longer

period, reduce the frequency of application, and minimize the potential for leaching into

groundwater. The design of such formulations requires a deep understanding of the

interactions between Ethoprophos and the carrier material, which is influenced by its

physicochemical properties.

4. Nano-formulations

The development of nano-formulations, such as nano-emulsions or nanocapsules, offers a

promising avenue for enhancing the performance of Ethoprophos.[11] Its solubility in organic

solvents facilitates the preparation of oil-in-water nano-emulsions, which can improve its

stability, bioavailability, and targeted delivery.[12] Encapsulation of Ethoprophos in

nanoparticles can further provide protection against premature degradation and offer a more

controlled release profile.[13]

Conclusion
The physicochemical properties of Ethoprophos are the cornerstone for the rational design of

novel and improved formulations. A comprehensive understanding of its solubility, vapor

pressure, and partitioning behavior allows for the selection of appropriate formulation types,

from conventional emulsifiable concentrates and granules to advanced controlled-release and

nano-formulations. By leveraging this knowledge, researchers and formulation scientists can

develop next-generation Ethoprophos products with enhanced efficacy, improved safety

profiles, and a reduced environmental footprint. Future research should focus on exploring

novel carrier systems and delivery technologies that are specifically tailored to the unique

physicochemical profile of Ethoprophos.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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